2,2-Dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid

• IUPAC Name: 2,2-dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid
• InChI: InChI=1S/C8H5Cl3O3/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)/i1D,2D,3D2
• InChI Key: SMYMJHWAQXWPDB-QZDQLYPWSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)Cl)OCC(=O)O
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1Cl)Cl)[2H])Cl)OC([2H])([2H])C(=O)O
• Molecular Formula: C8H5Cl3O3
• DSSTOX Substance ID: DTXSID901028024
• Molecular Weight: 259.5 g/mol
• CAS RN: 358731-37-0

Description

2,2-Dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid is a unique chemical compound used in various scientific research applications due to its exceptional properties. It is an isotope labelled analog of 2,4,5-Trichlorophenoxyacetic Acid.

Scientific Research Applications

Wastewater Treatment in the Pesticide Industry

The complex wastewater produced by the pesticide industry contains a variety of toxic pollutants including chlorophenoxy acetic acids and their derivatives. Research indicates that biological processes and granular activated carbon are effective in removing up to 80-90% of these compounds from wastewater, highlighting the importance of advanced treatment technologies in mitigating environmental pollution (Goodwin et al., 2018).

Environmental Monitoring and Toxicology

Studies on the environmental monitoring of chlorophenoxy herbicides, such as 2,4-D, reveal their widespread presence in agricultural and urban areas and their potential toxicity. A scientometric review on the toxicity and mutagenicity of 2,4-D herbicides points towards the need for further research focusing on their environmental impact, degradation, and the health risks associated with exposure (Zuanazzi et al., 2020).

Advanced Oxidation Processes for Water Treatment

Advanced oxidation processes (AOPs) have been extensively studied for the degradation of recalcitrant compounds like acetaminophen, with findings applicable to similar chlorophenoxy acids. This research highlights the potential for AOPs to effectively degrade toxic organic compounds in water, improving water quality and reducing environmental risks (Qutob et al., 2022).

Soil and Sediment Sorption Studies

Investigations into the sorption behaviors of phenoxy herbicides in soil and organic matter provide insights into their environmental fate and mobility. Such studies are crucial for developing strategies to mitigate the environmental impact of these compounds, informing both regulatory policies and agricultural practices (Werner et al., 2012).

Environmental Persistence and Toxicity

Research on the environmental concentrations, transformations, and potential toxicity of chlorinated phenols, including tribromophenol, emphasizes the ubiquity and persistence of these compounds in aquatic environments. This body of work underscores the ongoing need for monitoring and managing the environmental presence of such toxic substances to protect aquatic life and human health (Koch & Sures, 2018).